Cas no 107868-30-4 (Exemestane)

The chemical name of exemestane is 1,4-diene-3,17-dione-6-methyleneandrostane or 6-methyleneandrosta-1,4-diene-3,17-dione, which is a white or nearly white crystalline powder; Odorless. It is soluble in trichloromethane, soluble in ethyl acetate \ acetone \ methanol or ethanol, and almost insoluble in water. Clinically, it is suitable for postmenopausal patients with advanced breast cancer whose disease progresses after tamoxifen treatment< Br>
Exemestane structure
Exemestane structure
Exemestane
107868-30-4
C20H24O2
296.4034
62700
60198

Exemestane Properties

Names and Identifiers

    • 6-Methylene-androsta-1,4-diene-3,17-dione
    • 6-methylenandrosta-1,4-diene-3,17-dione
    • 6-METHYLENEANDROSTA-1,4-DIENE-3,17-DIONE
    • 10,13-dimethyl-6-methylidene-7,8,9,10,11,12,13,14,15,16-decahydrocyclopenta[a]phenanthrene-
    • EXEMESTANE
    • FCE-24304
    • AROMASIN
    • EXEMESTANCE
    • ExeMestane(AroMasin)
    • Anti-Estrogen AI Exemestaneknightlabs_leeisun
    • 6-methylenandrost-1,4-diene-3,17-dione
    • androsta-1,4-diene-6-methylene-3,17-dione
    • CE24304
    • EXALAMIDE
    • EXE
    • Exemestan
    • ExemestaneF
    • FCE 24304
    • PNU155971
    • ExeMestine
    • Exemestane D2
    • ExeMestane (USP)
    • Exemestanum
    • Exemestano
    • Exemestanum [INN-Latin]
    • Exemestano [INN-Spanish]
    • Exemestane [USAN:INN:BAN]
    • FCE24304
    • Aromasine
    • NY22HMQ4BX
    • 1,4-Androstadien-3,17-dione-6-Methylene-d2
    • (8R,9S,10R,13S,14S)-10,13-Dimethyl-6-methylene-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17(10H,14H)-dione
    • (8R,9S,10R,13S,14S)-10,13-diMethyl-6-Methylene-7,8,9,10,11,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,17(6H)-dione
    • ExeMestane SynonyMs 6-Methylenandrosta-1,4-diene-3,17-dione
    • Exemestane(FCE 24304)
    • BCPP000235
    • CAS-107868-30-4
    • AB00639936-09
    • BRD-K33425534-001-12-5
    • Exemestane, Aromasin
    • Curator_000009
    • PNU 155971
    • BCP23353
    • (1S,2R,10R,11S,15S)-2,15-dimethyl-8-methylidenetetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-diene-5,14-dione
    • EXEMESTANE [USP MONOGRAPH]
    • C08162
    • Exemestane, United States Pharmacopeia (USP) Reference Standard
    • HY-13632
    • Aromasin (Pharmacia Upjohn)
    • MLS001424062
    • EXEMESTANE [MI]
    • NC00245
    • CHEMBL1200374
    • EXEMESTANE [USP-RS]
    • NCGC00271596-03
    • CCRIS 9351
    • CHEBI:4953
    • AKOS015895161
    • Exemestane for system suitability, European Pharmacopoeia (EP) Reference Standard
    • HMS3713H12
    • Aromasil
    • DTXSID5023037
    • C20H24O2
    • SR-01000759393
    • (8alpha,10alpha,13alpha)-6-Methylideneandrosta-1,4-Diene-3,17-Dione
    • Exemestane, >=98% (HPLC)
    • examestane
    • 6-Methylen-androst-1,4-diene-3,17-dione
    • AB00639936_11
    • Aromasin (TN)
    • Tox21_111499
    • EXEMESTANE [EP MONOGRAPH]
    • MFCD00866994
    • BFYIZQONLCFLEV-DAELLWKTSA-N
    • Exemestane, Pharmaceutical Secondary Standard; Certified Reference Material
    • Exemestanum (INN-Latin)
    • AKOS015840113
    • PNU-155971
    • CCG-100995
    • MLS000759419
    • Androsta-1,4-diene-3,17-dione, 6-methylene-; 6-Methyleneandrosta-1,4-diene-3,17-dione; Aromasil; Aromasin; Exemestane; FCE 24304
    • HY-13632R
    • AB00639936-06
    • KS-5136
    • HSDB 7463
    • DTXCID003037
    • A801772
    • EXEMESTANE [ORANGE BOOK]
    • SR-01000759393-4
    • EXEMESTANE (MART.)
    • AS-31053
    • E0941
    • NSC-713563
    • Exemestane, European Pharmacopoeia (EP) Reference Standard
    • CPD000466314
    • Tox21_111499_1
    • NS00000304
    • HMS2051J04
    • BCP9000676
    • EXEMESTANE [HSDB]
    • Androsta-1,4-diene-3,17-dione, 6-methylene-
    • Q418819
    • AC-2171
    • (8R,9S,10R,13S,14S)-10,13-dimethyl-6-methylidene-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
    • UNII-NY22HMQ4BX
    • NCGC00095289-01
    • Exemestane (JAN/USP/INN)
    • NSC 758907
    • 6-methylideneandrosta-1,4-diene-3,17-dione
    • CS-0694867
    • D00963
    • GTPL7073
    • BDBM50398447
    • AB00639936-10
    • EXEMESTANE [USAN]
    • EXEMESTANE (EP MONOGRAPH)
    • EXEMESTANE [MART.]
    • SCHEMBL6215
    • Exemestane; aromasin
    • Exemestane [INN]
    • CS-1766
    • 6-Methylenandrosta-1,17-dione
    • EXM
    • EXEMESTANE [JAN]
    • 6-methylenandrost-1,4-dien-3,17-dione
    • AB00639936-08
    • EXEMESTANE [VANDF]
    • s1196
    • DB00990
    • EXEMESTANE [WHO-DD]
    • NSC-758907
    • EXEMESTANE (USP MONOGRAPH)
    • EXEMESTANE (USP-RS)
    • Exemestane (Standard)
    • Nikidess
    • SMR000466314
    • NSC713563
    • BCP0726000226
    • L02BG06
    • Exemestano (INN-Spanish)
    • 107868-30-4
    • 6-Methyleneandrosta-1,4-diene-3,17-dione
    • Exemestane(FCE 24304)?
    • Aromasin
    • (8R,9S,10R,13S,14S)-10,13-dimethyl-6-methylene-7,8,9,10,11,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,17(6H)-dione
    • Fce 24304
    • 6-Methylenandrosta-1,4-diene-3,17-dione
    • 10,13-Dimethyl-6-methylidene-7,8,9,10,11,12,13,14,15,16-decahydrocyclopenta[a]phenanthrene-
    • Exemestance
    • +Expand
    • MFCD00866994
    • BFYIZQONLCFLEV-DAELLWKTSA-N
    • 1S/C20H24O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h6,8,11,14-16H,1,4-5,7,9-10H2,2-3H3/t14-,15-,16-,19+,20-/m0/s1
    • O=C1C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@]3(C([H])=C([H])C(C([H])=C3C(=C([H])[H])C([H])([H])[C@@]21[H])=O)C([H])([H])[H]

Computed Properties

  • 296.17763g/mol
  • 0
  • 3.1
  • 0
  • 2
  • 0
  • 296.17763g/mol
  • 296.17763g/mol
  • 34.1Ų
  • 22
  • 653
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • 2
  • 0

Experimental Properties

  • 4.02950
  • 34.14000
  • 1.572
  • 453.7°C at 760 mmHg
  • 155.13 ºC
  • 0.0±1.1 mmHg at 25°C
  • 169.0±25.7 °C
  • DMSO: ≥20mg/mL
  • Powder
  • Soluble in methanol, insoluble in water
  • +250° - +300° (c=1, MeOH)
  • 1.1±0.1 g/cm3

Exemestane Security Information

  • 3
  • 8
  • S26-S36/37/39
  • III
  • III
  • R36/37/38
  • 8
  • C C
  • UN 3261 8/PG 2
  • H360; H411
  • P201; P202; P273; P281; P308+P313; P391; P405; P501
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 60-61-51
  • Danger

Exemestane Customs Data

  • 2937900090

  • China Customs Code:

    2937900090

    Overview:

    HS: 2937900090 Other hormones and their derivatives and structural analogues Tax refund rate:9.0% Regulatory conditions:Q(Customs clearance form for imported drugs) VAT:17.0% MFN tariff:4.0% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    Q.Customs clearance form for imported drugs

    Summary:

    HS: 2937900090 Tax rebate rate:9.0% Supervision conditions:q(report of inspection of soundness on import medicines) VAT:17.0% MFN tariff:4.0% General tariff:30.0%

Exemestane Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003CFQ-5mg
(8R,9S,10R,13S,14S)-10,13-Dimethyl-6-methylene-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17(10H,14H)-dione
 107868-30-4 98%(HPLC)
5mg
 $48.00
A2B Chem LLC
AB55286-5mg
(8R,9S,10R,13S,14S)-10,13-Dimethyl-6-methylene-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17(10H,14H)-dione
 107868-30-4 98%(HPLC)
5mg
 $32.00 2024-04-20
Aaron
AR003CO2-250mg
(8R,9S,10R,13S,14S)-10,13-Dimethyl-6-methylene-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17(10H,14H)-dione
 107868-30-4
250mg
 $102.00
Axon Medchem
2045-10 mg
Exemestane
 107868-30-4 98%
10mg
 €80.00 2023-07-10
Chemenu
CM110267-10g
Exemestane
 107868-30-4 95+%
10g
 $274 2022-12-28
DC Chemicals
DC8260-100 mg
Exemestane(FCE 24304)
 107868-30-4 >98%
100mg
 $300.0 2022-02-28
FUJIFILM
057-09013-50mg
Exemestane
 107868-30-4
50mg
 JPY 26,000
LKT Labs
E9317-25 mg
Exemestane
 107868-30-4 ≥98%
25mg
 $92.50 2023-07-11
MedChemExpress
HY-13632-10mM*1mLinDMSO
Exemestane
 107868-30-4 99.92%
10mM*1mLinDMSO
 ￥567 2023-07-26
TRC
E957000-5mg
Exemestane
 107868-30-4
5mg
 $ 69.00 2023-09-07

Exemestane Synthesis

Synthetic Circuit 1

121021-51-0 121021-51-0
67-56-1 67-56-1
107868-30-4 107868-30-4
881896-95-3 881896-95-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
Reference
Derivatives of exemestane-synthesis and evaluation of aromatase inhibition
Goerlitzer, K.; et al, Pharmazie, 2006, 61(7), 575-581

Synthetic Circuit 2

897-06-3 897-06-3
50-00-0 50-00-0
107868-30-4 107868-30-4
881896-95-3 881896-95-3
Reaction Conditions
1.1 Reagents: Pyrrolidine ;  20 h, reflux
1.2 Solvents: Ethanol ,  Benzene ,  Water ;  5 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
Reference
Derivatives of exemestane-synthesis and evaluation of aromatase inhibition
Goerlitzer, K.; et al, Pharmazie, 2006, 61(7), 575-581

Exemestane Raw materials

Exemestane Preparation Products

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